Ethyl 1-chloropyrrolo[1,2-a]pyrazine-7-carboxylate

• IUPAC Name: ethyl 1-chloropyrrolo[1,2-a]pyrazine-7-carboxylate
• InChI: InChI=1S/C10H9ClN2O2/c1-2-15-10(14)7-5-8-9(11)12-3-4-13(8)6-7/h3-6H,2H2,1H3
• InChI Key: SVLMDSIQNMRCSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C=CN=C(C2=C1)Cl
• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol
• CAS No.: 2090026-59-6

Description

Ethyl 1-chloropyrrolo[1,2-a]pyrazine-7-carboxylate is a nitrogen-containing heterocyclic compound. It has a molecular weight of 224.65. The compound is typically stored at 4°C and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code is 1S/C10H9ClN2O2/c1-2-15-10(14)7-5-8-9(11)12-3-4-13(8)6-7/h3-6H,2H2,1H3.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at 4°C. It has a molecular weight of 224.65.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Ethyl 1-chloropyrrolo[1,2-a]pyrazine-7-carboxylate is a key starting material for synthesizing novel analogues of natural alkaloids and other heterocyclic compounds. These synthesized compounds have potential applications in various fields, including medicinal chemistry for drug development and agriculture as intermediates for pesticides. For instance, Maxim Voievudskyi et al. (2016) describe the utility of a closely related compound, ethyl 2-amino-6,8-dimethyl-1,3-dioxo-1,2,3,4-tetrahydropyrrolo-[1,2-a]pyrazine-7-carboxylate, for the synthesis of novel peramine analogues, showcasing its significance in creating biologically active molecules (Voievudskyi et al., 2016).

Role in Heterocyclic Synthesis Techniques

The compound is instrumental in developing synthetic methodologies that lead to heterocyclic compounds with potential antibacterial activities. For example, research by M. E. Azab et al. (2013) focuses on the synthesis of new heterocyclic compounds containing a sulfonamido moiety, suitable as antibacterial agents, starting from a precursor that shares functional similarities with this compound (Azab et al., 2013).

Contribution to Material Science

Additionally, this compound and its derivatives can contribute to material science by serving as intermediates in the synthesis of organic compounds with unique properties, such as fluorescence. This aspect is critical in the development of new materials for sensors, imaging, and electronic devices.

Antioxidative Properties

Investigations into heterocyclic compounds, including pyrazine derivatives, have shown significant antioxidative activity. Studies by Kenichi Yanagimoto et al. (2002) on the antioxidative activity of heterocyclic compounds highlight the potential of pyrazine derivatives in food chemistry and preservation, indicating the broader applicability of this compound derived compounds in enhancing food shelf life and quality (Yanagimoto et al., 2002).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". It has hazard statements H302, H315, H319, H335, and several precautionary statements.

Mechanism of Action

Target of Action

Compounds with the pyrrolopyrazine scaffold have exhibited a wide range of biological activities .

Mode of Action

The compound belongs to the pyrrolopyrazine class, which has shown various biological activities .

Biochemical Pathways

Pyrrolopyrazine derivatives have shown antibacterial, antifungal, and antiviral activities .

Result of Action

Pyrrolopyrazine derivatives have shown various biological activities .